Cas no 2228589-88-4 (2-(5-bromopyrimidin-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(5-bromopyrimidin-2-yl)-2-hydroxyacetic acid
• CAS No: 2228589-88-4
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 5808520
• PubChem ID: 165658047
• Update Time: 2025-08-05

2-(5-bromopyrimidin-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)-2-hydroxyacetic acid
• 2228589-88-4
• EN300-1925252

• Inchi： 1S/C6H5BrN2O3/c7-3-1-8-5(9-2-3)4(10)6(11)12/h1-2,4,10H,(H,11,12)
• InChI Key： SFGCKSSLSXLZNT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C(=O)O)O)=NC=1

Computed Properties

• Exact Mass: 231.94835g/mol
• Monoisotopic Mass: 231.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-(5-bromopyrimidin-2-yl)-2-hydroxyacetic acid

2-(5-Bromopyrimidin-2-yl)-2-hydroxyacetic Acid: A Comprehensive Overview

2-(5-Bromopyrimidin-2-yl)-2-hydroxyacetic acid, also known by its CAS number NO 2228589-88-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound consists of a pyrimidine ring substituted with a bromine atom at the 5-position and a hydroxyacetic acid group at the 2-position, making it a unique member of the pyrimidine family.

The synthesis of 2-(5-bromopyrimidin-2-yl)-2-hydroxyacetic acid involves several steps, including the preparation of the pyrimidine ring and subsequent substitution reactions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential use in pharmaceutical applications. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound.

One of the most notable aspects of NO 2228589-88-4 is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. For instance, recent research has highlighted its ability to modulate kinase activity, which is a critical target in the treatment of various diseases, including cancer and inflammatory disorders. The hydroxyacetic acid group plays a significant role in these interactions, as it enhances the compound's solubility and bioavailability.

In addition to its pharmacological properties, 2-(5-bromopyrimidin-2-yl)-2-hydroxyacetic acid has also been investigated for its potential use in materials science. Its unique structure allows for strong hydrogen bonding capabilities, which can be leveraged in the design of advanced materials such as sensors and drug delivery systems. Recent studies have demonstrated its ability to form stable complexes with metal ions, further expanding its potential applications.

The CAS number NO 2228589-88-4 is a critical identifier for this compound in scientific literature and regulatory databases. It ensures that researchers and regulatory bodies can accurately reference and track this compound throughout its lifecycle, from laboratory synthesis to potential clinical trials. The use of standardized identifiers like CAS numbers is essential for maintaining consistency and transparency in scientific communication.

In conclusion, NO 2228589-88-4, or 2-(5-bromopyrimidin-2-yl)-2-hydroxyacetic acid, represents a fascinating example of how modern chemistry can lead to innovative solutions in medicine and materials science. With ongoing research into its synthesis, biological activity, and applications, this compound continues to be a focal point for scientists worldwide.